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Compound of Interest

Compound Name: 5-(4-Bromophenyl)isothiazole
CAS No.: 49602-97-3
Cat. No.: B3141989

Get Quote

Executive Summary

5-(4-Bromophenyl)isothiazole (CAS: 49602-97-3) represents a "privileged structure" in
modern medicinal chemistry. Unlike its ubiquitous cousins (thiazoles and isoxazoles), the
isothiazole ring offers a unique electronic profile and superior metabolic stability, making it an
ideal bioisostere for optimizing pharmacokinetics.

This guide details the strategic application of 5-(4-Bromophenyl)isothiazole as a dual-vector
building block. It possesses two distinct reactive handles:[1]

¢ The Aryl Bromide: A classic handle for Pd-catalyzed cross-coupling (Suzuki, Buchwald-
Hartwig).

¢ The Isothiazole Core (C-3/C-4): A latent handle for regioselective C-H functionalization or
lithiation, allowing for the construction of 3D molecular complexity.

Chemical Profile & Strategic Value
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Property Data

Chemical Name 5-(4-Bromophenyl)isothiazole

CAS Number 49602-97-3

Molecular Formula CoHeBINS

Molecular Weight 240.12 g/mol

Appearance Off-white to pale yellow solid

Solubility Soluble in DMSO, DMF, DCM, THF; Low

solubility in water

Kev Reactivit Ar-Br cross-coupling; C-3 Lithiation; C-4
ey Reactivity N s
Electrophilic Substitution

The "Why": Isothiazole as a Bioisostere

The isothiazole ring (1,2-thiazole) is often underutilized compared to thiazole (1,3-thiazole).
However, it offers distinct advantages:[2]

o Metabolic Stability: The N-S bond is generally more resistant to oxidative metabolism (P450)
than the C-S bond in thiophenes or furans.

e H-Bonding: The nitrogen atom at position 2 is a weak hydrogen bond acceptor, useful for
interacting with serine/threonine residues in kinase hinge regions.

o Geometry: It mimics the geometry of pyridine and isoxazole but with higher lipophilicity,
potentially improving membrane permeability.

Strategic Divergence Map

The following diagram illustrates how this single building block can diverge into three distinct
chemical spaces.
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Caption: Strategic divergence from the core scaffold. Pathway A and B utilize the bromine
handle, while Pathway C exploits the innate reactivity of the isothiazole ring.

Application Protocols
Protocol A: Suzuki-Miyaura Cross-Coupling

Objective: Extension of the aromatic system to create biaryl motifs common in kinase inhibitors.

Mechanism: The oxidative addition of Pd(0) into the C-Br bond is facile. The isothiazole sulfur
does not poison the catalyst under these conditions, provided high-quality reagents are used.

Reagents:

e Substrate: 5-(4-Bromophenyl)isothiazole (1.0 equiv)

e Boronic Acid: Aryl-B(OH)z (1.2 equiv)

o Catalyst: Pd(dppf)Clz[3]-DCM (3-5 mol%) - Preferred for steric tolerance.
e Base: K2COs (2.0 M ag. solution, 3.0 equiv)

e Solvent: 1,4-Dioxane (degassed)

Step-by-Step Procedure:
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e Setup: In a microwave vial or round-bottom flask, combine the isothiazole substrate, boronic
acid, and Pd catalyst.

« Inerting: Seal and purge with Argon/Nitrogen for 5 minutes.
e Solvation: Add degassed 1,4-dioxane and aqueous K2COs via syringe.
» Reaction:
o Thermal: Heat to 90°C for 4—-12 hours.
o Microwave: Heat to 110°C for 30—60 minutes.
o Workup: Dilute with EtOAc, wash with water and brine. Dry over Na2S0Oa.[4]
 Purification: Flash chromatography (Hexane/EtOAc).

Expert Insight: If the boronic acid contains basic nitrogens (e.g., pyridines), switch the base to
Cs2C0s and use anhydrous DMF/Dioxane to improve yield.

Protocol B: Regioselective C-3 Lithiation

Objective: Functionalizing the isothiazole ring itself. Since the C-5 position is blocked by the
phenyl ring, the C-3 proton is the most acidic (pKa ~28-30) and can be selectively removed.

Reagents:

Substrate: 5-(4-Bromophenyl)isothiazole (1.0 equiv)

Base: n-Butyllithium (1.1 equiv, 2.5 M in hexanes) or LDA (for sensitive substrates)

Electrophile: DMF (for aldehyde), Iz (for iodide), or CO2 (for acid)

Solvent: Anhydrous THF

Step-by-Step Procedure:

e Cryogenic Setup: Cool a solution of the substrate in anhydrous THF to -78°C under Argon.
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o Deprotonation: Add n-BuLi dropwise over 10 minutes. The solution may change color (often
orange/red) indicating the formation of the lithiated species.

e Incubation: Stir at -78°C for 30—45 minutes. Do not warm up, as the lithiated species can
degrade or scramble.

e Quench: Add the electrophile (e.g., dry DMF) dropwise.
e Warming: Allow the mixture to warm to 0°C over 1 hour.
o Workup: Quench with sat. NH4Cl. Extract with EtOAc.

Critical Note: The bromine on the phenyl ring is generally stable to n-BuLi at -78°C for short
durations due to the rapid Lithium-Hydrogen exchange on the isothiazole ring. However, if
Lithium-Halogen exchange on the phenyl ring is observed as a side reaction, use LDA (Lithium
Diisopropylamide) instead of n-BulLi, as it is less nucleophilic and acts purely as a base.

Protocol C: Buchwald-Hartwig Amination

Obijective: Installing an amine to modulate solubility or target affinity.

Reagents:

Substrate: 5-(4-Bromophenyl)isothiazole (1.0 equiv)

Amine: Primary or Secondary amine (1.2 equiv)

Catalyst: Pdz(dba)s (2 mol%)

Ligand: XPhos or BrettPhos (4 mol%) - Crucial for challenging substrates.

Base: NaOtBu (1.4 equiv)

Solvent: Toluene or t-Amyl alcohol

Step-by-Step Procedure:

e Mix Solids: Combine substrate, Pd source, Ligand, and Base in a vial.
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Purge: Evacuate and backfill with Argon (3x).

Add Liquids: Add amine (if liquid) and solvent.

Heat: Stir at 100°C for 12—18 hours.

Filtration: Filter through a Celite pad to remove Palladium residues.

Purification: Column chromatography.

Case Study: Fragment-Based Design of a Kinase
Inhibitor

Scenario: A project targets a tyrosine kinase where a "hinge binder" is required (the isothiazole
N) and a hydrophobic "tail" must extend into a deep pocket.

Workflow:
» Starting Material: 5-(4-Bromophenyl)isothiazole.

o Step 1 (Extension): Suzuki coupling with 4-pyrazolyl-boronic acid creates the "tail"
(Compound A).

o Step 2 (Decoration): C-3 Lithiation of Compound A followed by quenching with DMF yields
the C-3 aldehyde.

o Step 3 (Reductive Amination): The aldehyde is converted to a morpholine-methyl group to
improve solubility.
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Caption: Synthetic workflow for converting the building block into a functionalized lead
candidate.

QC & Handling: The "Red Flag"

Stability Warning (N-S Bond Cleavage): The isothiazole ring contains a Nitrogen-Sulfur (N-S)
bond.[5] This bond is susceptible to reductive cleavage.

e AVOID: Raney Nickel, vigorous hydrogenation (Hz/Pd-C at high pressure), or dissolving
metal reductions (Na/NHs). These conditions will break the ring, destroying the scaffold and
yielding an acyclic thio-amine.
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o SAFE: NaBHa, LiAlHa4 (controlled), and mild hydrogenation are generally tolerated, but
should be monitored.

Storage: Store 5-(4-Bromophenyl)isothiazole at 2—8°C in a tightly sealed container, protected
from light. It is stable for >2 years under these conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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